Ovarian cancer is a leading cause of cancer mortality in women, and novel treatments with improved efficacy are needed to fight ovarian cancer. Double-stranded (ds) RNA, including the synthetic polyinosinic cytidylic acid (poly (I:C), has shown promise as a cancer therapeutic. Phytoglycogen derived from sweet corn, nanodendrix (NDX) is a carrier for dsRNA. The responsiveness to NDX-delivered poly (I:C), NDX-poly (I:C), was tested in two ovarian cancer cell lines, SKOV-3 and OVCAR-3, previously identified as dsRNA-resistant and dsRNA-sensitive, respectively. NDX bound poly (I:C) at a w/w ratio of 2:1 NDX:poly (I:C) and poly (I:C)-NDX was tested for biological activity through uptake and two therapeutic modes of action, cytotoxicity, and immune stimulation. Immunocytochemistry demonstrated both cells bound to poly (I:C)-NDX. In OVCAR-3, poly (I:C)-NDX caused significant cell death, even at concentrations as low as 62.5 ng/mL; no cell death was observed with poly (I:C) alone at concentrations up to 5 μg/mL in SKOV-3 and 0.5 μg/mL in OVCAR-3. In both cell lines poly (I:C)-NDX stimulated the production of CXCL10 protein and transcripts, an innate immune chemokine, and at significantly higher levels than poly (I:C) alone. Interestingly, in response to poly (I:C)-NDX SKOV-3 produced a more robust immune response and higher levels of capase-3/-7 activation compared to OVCAR-3, despite showing no significant cell death. Poly (I:C)-NDX represents a robust and multifunctional therapy, potentiating poly (I:C) and sensitizing resistant cells. Additionally, the SKOV-3 and OVCAR-3 combination represents a powerful comparative model to help unravel dsRNA-mediated immune responses in ovarian cancer cells.

TiO2 nanoparticles (NPs) have unique photocatalytic properties, which are used in food industries, medicine, biosensorics, and solar energy conversion. Since the toxic properties of TiO2 NPs have been insufficiently studied, additional information on the molecular mechanisms of their biological action on the structure and stability of biological macromolecules is needed, especially concerning DNA. In this work exploiting the differential UV–visible spectroscopy, the effect of the heating (from 20 to 90 °C) and concentration of TiO2 NPs ((1–3) × 10−4 M) on a conformation of native DNA adsorbed on TiO2 NPs in a buffer solution (pH 5) is studied. Analysis of dynamic light scattering (DLS) data for the DNA:TiO2 NP suspension revealed that when the temperature increases the separated DNA:TiO2 NP nanoassemblies form nanoaggregates. Correlation between the thermal dependency of the DLS data and thermal DNA denaturation measurements indicated that the appearance of the single-stranded unwound regions in double-stranded DNA in the suspension with temperature rise promotes the effective formation of the DNA:TiO2 NP nanoaggregates.Graphical abstract

Early diagnosis of lung cancer has gained much attention in the last few years due to its high incidence and fatality rate. In this paper, Sc-doped SnS2 (Sc − SnS2) monolayer is proposed as a promising biosensor to diagnose lung cancer in the early stage. Employing DFT-based investigation, the adsorption mechanism of three prominent biomarkers C3H4O, C3H6O, and C5H8 in the exhaled breath of lung cancer patients is analyzed. The effect of Sc-doping on pristine SnS2 is studied first followed by an investigation of the adsorption mechanism via. structural, magnetic, and electronic properties. Based on binding energy calculations, a single Sc atom adsorbs on the Sn-site of the SnS2 surface and is chosen as a molecular model for adsorption analysis. The findings revealed that the Sc-SnS2 monolayer had exceptional adsorption ability for three common volatile organic compounds (VOCs) found in lung cancer patients, resulting in a significant change in the physicochemical parameters of the sensing Sc-SnS2 system. The results projected Sc − SnS2 monolayer as a promising biosensor to diagnose lung cancer at an early stage and provide a way for experimentalists to explore it in the real application. Moreever, the charge-transfer behavior under the effect of electric field is also examined in order to explicate the expediency of Sc-doped SnS2 monolayer as a field-effect-transistor sensor.

In this work, thiol-functionalized silica SiO2-Pr-SH (Pr = −(CH2)3) was synthesized by self-hydrolysis of 3-mercaptopropyltrimethoxysilane (MPTMS) with the average particle sizes up to 1.9 μm. Then sulfonic acid-functionalized SiO2-PrSPr-SO3H was prepared by the 1,3-Propanesultone grafted onto SiO2-Pr-SH and used as solid acid catalysts for alcoholysis of total saponins in Dioscorea zingiberensis C. H. Wright (DZW) to the production of diosgenin. The as-prepared solid acid was fully characterized with FT-IR, Raman, TGA, BET, FESEM, EDS, elemental mapping, XPS, and XRD, respectively. The solid acid quantity, solvent dosage, extraction temperature, and time were studied by single-factor experiments. The maximum yield of diosgenin was calculated to be 16.73% relative to 0.1 g total saponins, which was higher than the sulfuric acid hydrolysis method. Importantly, it is an efficient alcoholysis approach for the production of diosgenin from total saponins and the prepared solid acid can be recycled in the reaction medium. The possible alcoholysis products and reaction mechanism were proposed on the basis of LC-MS results. This work not only provides a new solid acid for the production of diosgenin from DZW but also gives a beneficial synthetic reference for the preparation of high-activity SO3H-functionalized catalysts based on the organosilane.Graphical abstractSO3H-functionalized silica as an efficient solid acid catalyst for the production of diosgenin from Dioscorea zingiberensis C. H. Wright

MnOx, CeO2, and MnCe-O (Mn/Ce = 1) solids have been prepared via the citrate complexation and combustion method using citrate and urea precursors. The solids have been characterized by XRD, SEM-EDX, N2-adsorption-desorption, UV-Vis spectroscopy, TPR, O2-TPD, and XPS techniques. The catalytic reactivity of the manganese oxides was not affected by the preparation protocol. In the case of ceria and mixed oxides, the synthesis method greatly affected the structural and chemical properties, ultimately altering their reactivity. The citrate complexation method produced the most homogeneous and active mixed oxide, whereas the urea combustion method resulted in less active solids. The mixed oxide prepared via urea combustion was less active than the manganese single oxide; the decrease in activity was attributed to phase separation and the formation of Mn3O4 domains on the surface of ceria. In contrast, citrate complexation resulted in solids with the lowest particle size (~ 3 nm), the highest oxidation state for manganese, and the highest proportion of oxygen vacancies, which promote the oxidation reaction.

Nanotechnology is increasingly being used in several application areas for deriving material properties through nanostructure control. Most nanoparticle images are obtained using high-magnification electron microscopy. However, processing numerous nanoparticle images and improving accuracy requires considerable time and labor. A number of studies focused on precisely assessing the overlapping features of nanoparticle images. For correlation and reliable discrimination of overlapped nanoparticles, this study proposed a framework using a deep-learning-based encoder and centroid-to-contour distance analysis. In the proposed framework, specialized preprocessing was used to divide an image into many images, and a convolutional neural network (CNN)-based encoder was used to derive the properties of nanoparticles included in the image. The resulting characteristics were used to estimate the center point of each nanoparticle through the proposed centroid-to-contour distance approach. Then, a nanoparticle spatial structure graph was generated using this analysis. The nanoparticle structure graph of the proposed framework clearly maps the overlapping relationship between nanoparticles. Experiments proved that the proposed framework more accurately assesses the nanoparticle structure than conventional algorithms do.

Current knowledge and available equipment are not sufficient for quantitative risk assessment of nanomaterials. Therefore, to assess the risks of activities involved with these materials, many qualitative methods have been introduced. Control banding-based methods are the most popular and widely used methods that have been evaluated and modified many times. Therefore, this study examines the use of these methods by Iranian researchers in comparison with other researchers from all over the world.Search for eligible papers was conducted on Scopus, PubMed, Web of Science, and SID databases with “Control banding,” “Control banding methods,” “Risk assessment,” “Risk management,” “Nanomaterials,” and “Nanoparticles” keywords. After identifying the main papers, “Related articles” and “citations” options in Google Scholar and ResearchGate were used to identify additional studies.Forty-eight articles have been reviewed which 7 of them were conducted in Iran. Comparison of Iranian studies with foreign studies showed the following: foreign studies have used all CB-based methods, more or less; but Iranian studies used only the NanoTool method and in two cases the guidance method, In many foreign studies, quantitative methods were used along with qualitative methods, while in Iran, only these qualitative methods were used. In Iranian studies, these methods were used only to assess the risk of engineered nanomaterials, while in some foreign studies, the risk of incidental nanomaterials was also investigated.Iran is one of the leading countries in the field of nanotechnology. So, this level of familiarity and use of risk assessment methods for activities involved with nanomaterials is absolutely not enough. Therefore, it is recommended that appropriate measures be taken to familiarize companies and academic centers with nanomaterial risk assessment methods.

Reactant adsorption sites of novel metal catalysts are difficult to characterize precisely, which is vital for understanding heterogeneous reactions and designing efficient catalytic systems. However, even at cryogenic temperatures, a complete atomic understanding of catalytic reaction sites remains elusive, such as the variation in reactant molecule adsorption sites on metal nanoclusters (NCs). Here, we studied CO adsorption on the Pd NC of an Al2O3/NiAl(110) surface with atomic resolution by noncontact atomic force microscopy and Kelvin probe force microscopy at room temperature. We found that CO molecules are preferentially adsorbed on the Pd NC (~2 nm) on line defects. We investigated the consecutive scanning topographic AFM images of CO molecules on the Pd/Al2O3/NiAl surface and found the most stable adsorption site of CO molecules on bridge site and the most unstable adsorbed site on step_110, which are supported by density functional theory (DFT) calculations. This result reveals that the electronic and geometric properties of Pd NCs and CO molecules are expected to provide insight into the mechanism of Pd-based heterogeneous catalysis.Graphical abstract

A glass-based surface-enhanced Raman scattering (SERS) substrate using 90 nm gold nanourchin (GNU) was fabricated as a localized surface plasmon resonance (LSPR) sensor. Self-assembly of GNU monolayer is achieved by silanizing the glass surface with amino-terminated (3-aminopropyl) triethoxysilane (APTES) and covalently grafting with thiol-terminated mercaptoundecanoic (MUA). Six substrates are used in vertical direction for immobilization of GNU at two concentrations of 5 pM (S1, S2, S3) and 15 pM (S4, S5, S6) for three sets of time 1, 3, and 5 h in each case, respectively, and one substrate (S7) is immersed horizontally at 15 pM for 5 h. The substrates are assessed using reflective surface-enhanced Fourier transform near-infrared (SEFT-NIR) and SERS. The results show that S3 (5 pM, 3 h) ≈ 96%, S4 (15 pM, 1 h) ≈ 97%, and S7 ≈ 97.8% have the highest GNU coverage, respectively. However, higher GNU coverage does not necessarily produce the maximum SERS signal as in our case S2 > S3 > S1 and S4 > S5 > S6. Principal component analysis (PCA) results can be interpreted as showing significant variance between the groups with less variation between the trials in the SEFT-NIR data, while the PC plots of the Raman data show that the spectra of all groups look very similar. Both techniques showed S3 and S4, and S7 as optimized substrates. Scanning electron microscopy (SEM) and atomic force microscopy (AFM) indicated a dispersed distribution of GNU with peak heights of ≤ 10 nm. This work is fundamentally important for designing and modeling LSPR-based nanosensors.

The aim of this research is to calculate the exchange coupling constants within binary magnetic nanoparticles. An Fe–Pd magnetic system with nanoparticles in range of 5–50 nm in diameter is chosen for this purpose since it undergoes different phase transitions and its magnetic properties vary under external influences. Atomic ordering and external pressure influences are investigated for Fe–Pd compounds of different compositions.